Cas no 17942-08-4 (Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-)
17942-08-4 structure
Product Name:Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-
CAS No:17942-08-4
MF:C27H44O6
MW:464.634669303894
CID:174016
PubChem ID:9912297
Update Time:2025-04-19
Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Chemical and Physical Properties
Names and Identifiers
-
- Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-
- (3S,5R,9R,10R,13R,14S,17S)-3,14-dihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
- 2-DEOXY-20-HYDROXYECDYSONE
- 2-dehydroxyecdysterone
- A,14,20,22(R),25-Pentahydroxy-5
- A,7-cholesten-6-one
- A-cholest-7-en-6-one
- dehydroxycrustecdysone
- 2-Deoxyecdysterone
- 2-Deoxycrustecdysone
- 3β,14,20,22(R),25-Pentahydroxy-5β,7-cholesten-6-one
- 3β,14,20,22(R),25-Pentahydroxy-5β-cholest-7-en-6-one
- 3BETA,14,20,22[R],25-PENTAHYDROXY-5BETA-CHOLEST-7-EN-6-ONE
- (22R)-3β,14α,20β,22,25-Pentahydroxy-5β-cholesta-7-ene-6-one
- 3β,14,20,22(R),25-Pentahydroxy-5β,7-cholesten-6-one, 3β,14,20,22(R),25-Pentahydroxy-5β-cholest-7-en-6-one
- 2-deoxy-20-hydroxyecdysone approx. 80%
- 17942-08-4
- 1-Bromo-5-tert-butyl-4-methoxy-2-nitro-benzene
- CHEMBL2087143
- DTXSID70432733
- 22785-88-2
-
- Inchi: 1S/C27H44O6/c1-23(2,31)10-9-22(30)26(5,32)21-8-13-27(33)18-15-20(29)19-14-16(28)6-11-24(19,3)17(18)7-12-25(21,27)4/h15-17,19,21-22,28,30-33H,6-14H2,1-5H3/t16-,17-,19-,21-,22+,24+,25+,26+,27+/m0/s1
- InChI Key: JNTQSSGVHLUIBL-GLPVALQZSA-N
- SMILES: O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H](CC[C@]12C)O)=O
Computed Properties
- Exact Mass: 464.31400
- Monoisotopic Mass: 464.31378912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 837
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.22000
- LogP: 2.88320
Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Security Information
- WGK Germany:3
- Storage Condition:2-8°C
Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Related Literature
-
1. Isolation of 2-deoxy-20-hydroxyecdysone and 3-epi-2-deoxyecdysone from eggs of the desert locust, Schistocerca gregaria, during embryogenesisR. Elwyn Isaac,Huw H. Rees,Trevor W. Goodwin J. Chem. Soc. Chem. Commun. 1981 418
-
T. Large,R. Lafont,E. D. Morgan,I. D. Wilson Anal. Proc. 1992 29 386
-
C. D. Bevan,P. S. Marshall Nat. Prod. Rep. 1994 11 451
-
Otto Sticher Nat. Prod. Rep. 2008 25 517
17942-08-4 (Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-) Related Products
- 5289-74-7(Crustecdysone)
- 19466-41-2(Rubrosteron)
- 18069-14-2(Polypodine b)
- 3604-87-3(Ecdysone)
- 698975-64-3(Rhapontisterone B)
- 137476-71-2(Rhapontisterone)
- 13408-56-5(Ponasterone A)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent